Cas no 1797865-80-5 (N-[1-(Tetrahydro-3-furanyl)-1H-pyrazol-4-yl]cyclopropanesulfonamide)

• Product Name: N-[1-(Tetrahydro-3-furanyl)-1H-pyrazol-4-yl]cyclopropanesulfonamide
• CAS No: 1797865-80-5
• MF: C₁₀H₁₅N₃O₃S
• MW: 257.30940079689
• CID: 5374828
• Update Time: 2025-10-12

N-[1-(Tetrahydro-3-furanyl)-1H-pyrazol-4-yl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(Tetrahydro-3-furanyl)-1H-pyrazol-4-yl]cyclopropanesulfonamide

• Inchi： 1S/C10H15N3O3S/c14-17(15,10-1-2-10)12-8-5-11-13(6-8)9-3-4-16-7-9/h5-6,9-10,12H,1-4,7H2
• InChI Key： GGDZAYVQWJPEKA-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CN(C3CCOC3)N=C2)(=O)=O)CC1

Experimental Properties

• Density: 1.65±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 461.3±55.0 °C(Predicted)
• pka: 7.98±0.20(Predicted)

Additional information on N-[1-(Tetrahydro-3-furanyl)-1H-pyrazol-4-yl]cyclopropanesulfonamide

Introduction to N-[1-(Tetrahydro-3-furanyl-1H-pyrazol-4-yl)cyclopropanesulfonamide] (CAS No. 1797865-80-5)

N-[1-(Tetrahydro-3-furanyl-1H-pyrazol-4-yl)cyclopropanesulfonamide] is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. With the CAS number 1797865-80-5, this compound represents a fascinating example of how structural modifications can lead to novel pharmacological entities. The presence of both the tetrahydro-3-furanyl and pyrazol-4-yl moieties in its molecular framework suggests a rich potential for interactions with biological targets, making it a subject of intense study in medicinal chemistry.

The compound's structure consists of a cyclopropane ring sulfonamide moiety linked to a tetrahydrofuran-substituted pyrazole ring. This particular arrangement has been explored for its ability to modulate various biological pathways, particularly those involving enzyme inhibition and receptor binding. The cyclopropane ring, known for its strained three-membered structure, often enhances the binding affinity of molecules to their targets, while the sulfonamide group provides a polar interaction surface that can be crucial for receptor recognition.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate both furan and pyrazole rings due to their demonstrated efficacy in various pharmacological applications. The combination of these two heterocycles in N-[1-(Tetrahydro-3-furanyl-1H-pyrazol-4-yl)cyclopropanesulfonamide] not only contributes to its structural complexity but also opens up multiple avenues for biological investigation. This compound has been synthesized through multi-step organic transformations, ensuring high purity and yield, which are critical for subsequent biological testing.

The synthesis of N-[1-(Tetrahydro-3-furanyl-1H-pyrazol-4-yl)cyclopropanesulfonamide] involves key steps such as cyclization, functional group transformations, and protection-deprotection strategies. Advanced synthetic methodologies have been employed to ensure regioselectivity and minimize side reactions. The use of modern spectroscopic techniques like NMR and mass spectrometry has facilitated the characterization of the compound, confirming its structural integrity and purity.

Beyond its structural significance, N-[1-(Tetrahydro-3-furanyl-1H-pyrazol-4-yl)cyclopropanesulfonamide] has shown promise in preclinical studies as a potential lead compound for drug development. Its ability to interact with biological targets such as enzymes and receptors has been explored through computational modeling and experimental assays. These studies have highlighted its potential in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases.

The pharmacological profile of N-[1-(Tetrahydro-3-furanyl-1H-pyrazol-4-yl)cyclopropanesulfonamide] is further enhanced by its solubility characteristics, which are optimized for bioavailability. The sulfonamide group contributes to water solubility, while the tetrahydrofuran ring aids in membrane permeability. This balance makes the compound an attractive candidate for further development into therapeutic agents.

In conclusion, N-[1-(Tetrahydro-3-furanyl-1H-pyrazol-4-yl)cyclopropanesulfonamide] (CAS No. 1797865-80-5) represents a significant advancement in pharmaceutical chemistry. Its unique structure, synthetic accessibility, and promising biological activities position it as a valuable asset in the search for novel therapeutic interventions. Continued research into this compound is expected to yield further insights into its pharmacological potential and pave the way for new drug discoveries.